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Compound of Interest

Compound Name: Roniciclib

Cat. No.: B612086

This document provides essential safety and logistical guidance for researchers, scientists, and
drug development professionals handling Roniciclib (BAY 1000394). The following procedures
are designed to ensure personnel safety and proper management of this potent pan-cyclin-
dependent kinase (CDK) inhibitor.

Hazard Identification and Safety Data Summary

Roniciclib is classified as a hazardous substance. The primary known hazards are
summarized below.[1] It is crucial to handle this compound with the appropriate precautions to
avoid exposure.

GHS Precautionary

Hazard Classification Description
Statement
P301 + P312: IF
Acute Toxicity, Oral (Category ) SWALLOWED: Call a POISON
Harmful if swallowed.[1] L
4) CENTER or doctor/physician if
you feel unwell.[1]
Acute Aquatic Toxicity ) o P273: Avoid release to the
Very toxic to aquatic life.[1] )
(Category 1) environment.[1]
Chronic Aquatic Toxicity Very toxic to aquatic life with ]
) P391: Collect spillage.[1]
(Category 1) long lasting effects.[1]
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Occupational Exposure Limits (OELSs): No official Occupational Exposure Limit (OEL) has been

established for Roniciclib.[2] Therefore, it is imperative to handle it as a potent compound and

minimize exposure through engineering controls and personal protective equipment.

Personal Protective Equipment (PPE)

Consistent use of appropriate PPE is mandatory for all procedures involving Roniciclib. As a

potent compound, it should be handled with the same precautions as other hazardous or

cytotoxic drugs.[3][4][5]

Equipment

Specification

Purpose

Hand Protection

Powder-free nitrile or neoprene
gloves tested against
chemotherapy drugs (e.qg.,
compliant with ASTM D6978).
[5][6] Double-gloving is

required.

Prevents skin contact and
absorption. The outer glove
should be changed
immediately upon

contamination.

Eye Protection

Safety goggles with side
shields or a full-face shield.[1]

[5]

Protects eyes from dust,

aerosols, and splashes.

Body Protection

Disposable, low-permeability
gown with a closed front, long

sleeves, and tight-fitting cuffs.

[3]05]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher) is
required when handling the
powder form outside of a
containment device to prevent

inhalation of dust or aerosols.

[5]

Protects against inhalation of

the compound.
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational protocol is essential to minimize exposure risk during the
handling of Roniciclib.

Receiving and Storage

¢ Inspection: Upon receipt, inspect the container for any damage or leakage. If the package is
damaged, do not open it and follow spill procedures.

o Storage Conditions: Keep the container tightly sealed in a cool, well-ventilated, and
designated area.[1]

o Powder: Store at -20°C.[1]

o In Solvent: Store at -80°C.[1]

Preparation of Solutions

o Engineering Controls: All handling of Roniciclib powder, including weighing and solution
preparation, must be conducted within a certified chemical fume hood or a biological safety
cabinet to avoid the formation of dust and aerosols.[1]

e Pre-Procedure Checkilist:
o Ensure the work area is clean and uncluttered.
o Cover the work surface with a plastic-backed absorbent pad.
o Don all required PPE (double gloves, gown, eye protection, respirator if needed).

o Weighing: Use dedicated equipment. If not possible, decontaminate all equipment thoroughly
after use.

e Solubilization: Add solvent slowly to the powder to avoid splashing.

e Post-Procedure:
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o Wipe down the work surface and any equipment with an appropriate deactivating agent
(e.g., 70% alcohol), followed by a cleaning agent.[1]

o Dispose of all contaminated disposables (e.g., absorbent pads, wipes, outer gloves) in the
designated hazardous waste container.[1]

Experimental Use

o Labeling: Clearly label all containers with the compound name, concentration, and hazard
symbols.

o Handling Precautions: Avoid all direct contact.[1] Do not eat, drink, or smoke in the laboratory
area.[1]

e Transport: When transporting Roniciclib solutions, use sealed, secondary containers to
prevent spills.

Emergency Procedures
Accidental Release (Spill) Protocol

o Evacuate and Secure: Alert others in the area and restrict access.
» Ventilate: Ensure the area is well-ventilated.[1]
o PPE: Don full personal protective equipment, including respiratory protection.[1]
e Containment:
o Solid Spill: Gently cover the spill with absorbent material to avoid raising dust.

o Liquid Spill: Absorb the solution with finely-powdered liquid-binding material (e.g.,
diatomite, universal binders).[1]

e Clean-up:

o Carefully collect the absorbed material and place it into a sealed container labeled as
"Hazardous Waste."
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o Decontaminate the spill area and any affected equipment by scrubbing with alcohol.[1]

» Disposal: Dispose of all contaminated materials according to the disposal plan.[1]

First Aid Measures

Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of

water for at least 15 minutes, separating eyelids
Eye Contact ]
to ensure adequate flushing.[1] Promptly seek

medical attention.[1]

Rinse skin thoroughly with large amounts of
Skin Contact water.[1] Remove contaminated clothing and

shoes and seek medical attention.[1]

Relocate to fresh air immediately.[1] If breathing
Inhalation is difficult, provide respiratory support.[1] Seek

medical attention.

Wash out the mouth with water.[1] Do NOT
Ingestion induce vomiting.[1] Call a physician or poison

control center immediately.[1]

Disposal Plan

All Roniciclib waste is considered hazardous and must be disposed of in accordance with
federal, state, and local regulations.[1]

Waste Segregation and Collection

o Waste Streams: Establish separate, clearly labeled waste containers for:
o Solid Waste: Contaminated PPE (gloves, gowns), absorbent pads, empty vials.
o Liquid Waste: Unused solutions, contaminated solvents.

o Sharps: Contaminated needles and syringes.
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o Containers: Use leak-proof, sealed containers designated for hazardous/cytotoxic waste.

Step-by-Step Disposal Procedure

e Segregate Waste: At the point of generation, place contaminated items into the appropriate
hazardous waste container.

» Container Management: Keep waste containers sealed when not in use. Do not overfill
containers.

» Decontamination: Decontaminate the exterior of waste containers before removing them
from the work area.

» Final Disposal: Dispose of the sealed waste containers through an approved hazardous
waste disposal facility, typically via incineration.[1][7] Do not dispose of Roniciclib or its
waste in the regular trash or down the drain.[1]

Workflow Visualization

The following diagram illustrates the complete lifecycle for the safe handling and disposal of
Roniciclib within a laboratory setting.

Caption: Safe Handling and Disposal Workflow for Roniciclib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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